Cas no 1934609-29-6 (4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1934609-29-6
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5697027
• PubChem ID: 130787837
• Update Time: 2025-07-23

4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 1934609-29-6
• EN300-1075081
• 3H-Imidazo[4,5-c]pyridine, 4-(1,1-dimethylpropyl)-4,5,6,7-tetrahydro-
• 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C11H19N3/c1-4-11(2,3)10-9-8(5-6-12-10)13-7-14-9/h7,10,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： YRLDNEIKYDDGSK-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C(C)(C)CC)N=CN2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Comprehensive Overview of 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1934609-29-6)

The compound 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1934609-29-6) is a heterocyclic organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural properties. This imidazo[4,5-c]pyridine derivative features a 2-methylbutan-2-yl substituent, which contributes to its distinct chemical behavior and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for imidazo[4,5-c]pyridine-based compounds has surged, driven by their versatility in medicinal chemistry. The 4-(2-methylbutan-2-yl) variant, in particular, has shown promise in preclinical studies for its ability to modulate specific biological pathways. This has led to a spike in searches for "CAS 1934609-29-6 uses" and "imidazo[4,5-c]pyridine derivatives in drug development," reflecting the growing curiosity among scientists and industry professionals.

One of the key advantages of 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine lies in its structural stability and solubility profile, making it a viable candidate for formulation in various drug delivery systems. Its imidazo[4,5-c]pyridine core is known for its electron-rich nature, which facilitates interactions with biological targets such as enzymes and receptors. This has prompted investigations into its potential as a scaffold for designing next-generation small-molecule inhibitors.

The synthesis of CAS 1934609-29-6 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have streamlined the production of this compound, addressing earlier challenges related to scalability. Queries like "how to synthesize 4-(2-methylbutan-2-yl)-imidazo[4,5-c]pyridine" are frequently encountered in academic and industrial forums, underscoring the need for optimized protocols.

Beyond its pharmaceutical potential, 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has also attracted attention in material science. Its conjugated system and aromatic characteristics make it a candidate for organic electronic applications, such as light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary appeal has fueled discussions on platforms like ResearchGate and PubMed, where experts share insights on its dual utility.

Safety and regulatory considerations are paramount when working with CAS 1934609-29-6. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. Environmental impact assessments are also critical, particularly in large-scale production. These aspects are frequently highlighted in regulatory guidelines and material safety data sheets (MSDS), which are often searched alongside the compound’s technical specifications.

Looking ahead, the trajectory of 4-(2-methylbutan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine research is poised for expansion. With the rise of AI-driven drug discovery and computational chemistry, this compound’s molecular interactions can be modeled more efficiently, accelerating its integration into clinical pipelines. Collaborative efforts between academia and industry will likely unlock new applications, solidifying its position as a high-value chemical entity in the global market.